molecular formula C14H20N2O3 B2808010 (6-(1,4-Dioxaspiro[4.5]decan-8-yloxy)pyridin-3-yl)methanamine CAS No. 2034487-82-4

(6-(1,4-Dioxaspiro[4.5]decan-8-yloxy)pyridin-3-yl)methanamine

Cat. No. B2808010
CAS RN: 2034487-82-4
M. Wt: 264.325
InChI Key: TWKZDICIPZMTSZ-UHFFFAOYSA-N
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Description

“(6-(1,4-Dioxaspiro[4.5]decan-8-yloxy)pyridin-3-yl)methanamine” is a chemical compound that is part of the Benchchem’s product line. It is related to “1,4-Dioxaspiro[4.5]decan-8-one”, which has a molecular formula of C8H12O3 .

Scientific Research Applications

Synthesis and Characterization

  • Organocatalytic Synthesis : A study by Nguyen et al. (2012) discusses the organocatalytic enantioselective synthesis of bicyclic β-lactones through nucleophile-catalyzed aldol-lactonization, which involves compounds structurally related to the one , showcasing the compound's potential as a building block in synthesizing complex molecular structures Nguyen et al., 2012.

  • Heterocyclic Schiff Bases : Pandey and Srivastava (2011) synthesized novel Schiff bases of 3-aminomethyl pyridine for potential anticonvulsant agents. This research indicates the compound's relevance in creating new therapeutic agents, reflecting its utility in medicinal chemistry Pandey & Srivastava, 2011.

Biological Activity

  • Anticancer and Antidiabetic Applications : Flefel et al. (2019) developed a series of spirothiazolidines analogs, showing significant anticancer and antidiabetic activities. This study suggests the potential of spirocyclic compounds in drug discovery and the compound's relevance to developing treatments for chronic conditions Flefel et al., 2019.

Material Science

  • Potential Biolubricant : Kurniawan et al. (2017) synthesized novel compounds from oleic acid, including 1,4-dioxaspiro derivatives, showcasing their potential as biolubricants. This research indicates the compound's utility in developing environmentally friendly lubricants Kurniawan et al., 2017.

Chemical Transformations

  • Fused Heterocycles Synthesis : Fedoseev et al. (2016) reported on the transformation of related compounds into fused heterocycles, highlighting the compound's utility in synthesizing complex chemical structures with potential pharmaceutical applications Fedoseev et al., 2016.

properties

IUPAC Name

[6-(1,4-dioxaspiro[4.5]decan-8-yloxy)pyridin-3-yl]methanamine
Details Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI

InChI=1S/C14H20N2O3/c15-9-11-1-2-13(16-10-11)19-12-3-5-14(6-4-12)17-7-8-18-14/h1-2,10,12H,3-9,15H2
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

InChI Key

TWKZDICIPZMTSZ-UHFFFAOYSA-N
Details Computed by InChI 1.0.6 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Canonical SMILES

C1CC2(CCC1OC3=NC=C(C=C3)CN)OCCO2
Details Computed by OEChem 2.3.0 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Formula

C14H20N2O3
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

Molecular Weight

264.32 g/mol
Details Computed by PubChem 2.1 (PubChem release 2021.05.07)
Source PubChem
URL https://pubchem.ncbi.nlm.nih.gov
Description Data deposited in or computed by PubChem

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